Cas no 23773-30-0 (1-Bromo-4-(1-propynyl)benzene)

• Product Name: 1-Bromo-4-(1-propynyl)benzene
• CAS No: 23773-30-0
• MF: C₉H₇Br
• MW: 195.055881738663
• MDL: MFCD27947854
• CID: 1415132
• PubChem ID: 575587
• Update Time: 2025-06-30

1-Bromo-4-(1-propynyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-prop-1-ynylbenzene
• 1-bromo-4-(prop-1-yn-1-yl)benzene
• SureCN1666787
• CTK0I7756
• AG-K-96770
• 1-bromo-4-(prop-1-ynyl)benzene
• 4-bromo-1-(1-propynyl)benzene
• 1-(4-bromophenyl)-propyne
• (4-bromophenyl)-1-propyne
• 1-bromo-4-prop-1-yn-1-ylbenzene
• Benzene, 1-bromo-4-(1-propynyl)-
• 1-(4-bromophenyl)-1-propyne
• 1-Bromo-4-(1-propyn-1-yl)-Benzene
• 1-Bromo-4-(1-propynyl)benzene
• AC1LB3AU
• 1-bromo-4-(1-propyn-1-yl)Benzene
• 23773-30-0
• DTXSID40341767
• 1-(1-propynyl)-4-bromo-benzene
• SCHEMBL1666787
• A18502
• 1-Bromo-4-(1-propynyl)benzene #
• 1-bromo-4-prop-1-ynyl-benzene
• DA-07807

• MDL： MFCD27947854
• Inchi： 1S/C9H7Br/c1-2-3-8-4-6-9(10)7-5-8/h4-7H,1H3
• InChI Key： ZXEYXWFEAUAXQG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#CC)=CC=1

Computed Properties

• Exact Mass: 193.97311g/mol
• Monoisotopic Mass: 193.97311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 233.9±23.0 °C at 760 mmHg
• Flash Point: 97.7±17.0 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-Bromo-4-(1-propynyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Bromo-4-(1-propynyl)benzene

Research Brief on 1-Bromo-4-(1-propynyl)benzene (CAS: 23773-30-0) in Chemical Biology and Pharmaceutical Applications

1-Bromo-4-(1-propynyl)benzene (CAS: 23773-30-0) is a versatile aromatic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. This compound serves as a critical intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds and pharmaceutical agents. Recent studies have explored its applications in click chemistry, drug discovery, and materials science, highlighting its potential in advancing therapeutic innovations.

In the context of drug discovery, 1-Bromo-4-(1-propynyl)benzene has been utilized as a building block for the synthesis of targeted small molecules. Its bromine and alkyne functional groups enable efficient cross-coupling reactions, such as Sonogashira and Suzuki couplings, which are pivotal in constructing diverse molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel kinase inhibitors, showcasing its role in modulating protein-protein interactions and enzymatic activity.

Recent advancements in chemical biology have further leveraged 1-Bromo-4-(1-propynyl)benzene for bioorthogonal labeling and imaging applications. Researchers have employed its alkyne moiety for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the selective tagging of biomolecules in live cells. This approach has been instrumental in tracking drug delivery and understanding cellular pathways, as reported in a 2024 Nature Chemical Biology publication.

The compound's utility extends to materials science, where it has been incorporated into the design of conjugated polymers and organic semiconductors. Its electron-withdrawing bromine group and π-conjugated system contribute to enhanced electronic properties, making it a candidate for optoelectronic devices. A recent ACS Applied Materials & Interfaces study highlighted its role in improving the efficiency of organic light-emitting diodes (OLEDs).

Despite its promising applications, challenges remain in optimizing the scalability and environmental impact of 1-Bromo-4-(1-propynyl)benzene synthesis. Green chemistry approaches, such as catalytic bromination and solvent-free reactions, are being explored to address these concerns. Future research directions may focus on expanding its use in targeted drug delivery systems and multifunctional nanomaterials.

In conclusion, 1-Bromo-4-(1-propynyl)benzene (CAS: 23773-30-0) represents a pivotal compound in modern chemical biology and pharmaceutical research. Its multifunctional reactivity and adaptability continue to drive innovations across multiple disciplines, underscoring its importance in the development of next-generation therapeutics and materials.